Cas no 83232-39-7 (5-amino-3-[[4-[[4-[[4-anilino-2-hydroxyphenyl]azo]phenyl]amino]phenyl]azo]-4-hydroxynaphthalene-2,7-disulphonic acid, sodium salt)

• Product name: 5-amino-3-[[4-[[4-[[4-anilino-2-hydroxyphenyl]azo]phenyl]amino]phenyl]azo]-4-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• CAS No: 83232-39-7
• MF: C₃₄H₂₅N₇Na₂O₈S₂
• MW: 769.71394610405
• CID: 727476

5-amino-3-[[4-[[4-[[4-anilino-2-hydroxyphenyl]azo]phenyl]amino]phenyl]azo]-4-hydroxynaphthalene-2,7-disulphonic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-amino-4-hydroxy-3-[2-[4-[[4-[2-[2-hydroxy-4-(phenylamino)phenyl]diazenyl]phenyl]amino]phenyl]diazenyl]-,sodium salt (1:?)
• 5-amino-3-[[4-[[4-[[4-anilino-2-hydroxyphenyl]azo]phenyl]amino]phenyl]azo]-4-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• disodium,(3Z)-5-amino-3-[[4-[4-[(2Z)-2-(4-anilino-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]anilino]phenyl]hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
• 5-Amino-3-((4-((4-((4-anilino-2-hydroxyphenyl)azo)phenyl)amino)phenyl)azo)-4-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• 2,7-Naphthalenedisulfonic acid, 5-amino-4-hydroxy-3-((4-((4-((2-hydroxy-4-(phenylamino)phenyl)azo)phenyl)amino)phenyl)azo)-, sodium salt
• CID 136075901
• 2,7-Naphthalenedisulfonic acid, 5-amino-4-hydroxy-3-[[4-[ [4-[[2-hydroxy-4-(phenylamino)phenyl]azo]phenyl]amino ]phenyl]azo]-, sodium salt
• Einecs 280-272-7

• Inchi： 1S/C34H27N7O8S2.2Na/c35-28-19-27(50(44,45)46)16-20-17-31(51(47,48)49)33(34(43)32(20)28)41-39-25-12-8-23(9-13-25)36-22-6-10-24(11-7-22)38-40-29-15-14-26(18-30(29)42)37-21-4-2-1-3-5-21;;/h1-19,36-37,42-43H,35H2,(H,44,45,46)(H,47,48,49);;/q;2*+1/p-2/b40-38+,41-39+;;
• InChI Key： PTTMKBGMYTUTGN-ICUBATCWSA-L
• SMILES： S(C1C(=C(C2=C(C=C(C=C2C=1)S(=O)(=O)[O-])N)O)/N=N/C1C=CC(=CC=1)NC1C=CC(=CC=1)/N=N/C1C=CC(=CC=1O)NC1C=CC=CC=1)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1380
• Topological Polar Surface Area: 271